N-(2-((5-(4-fluorophenyl)-1H-imidazol-2-yl)thio)ethyl)-2-phenoxyacetamide

• IUPAC Name: N-[2-[[5-(4-fluorophenyl)-1H-imidazol-2-yl]sulfanyl]ethyl]-2-phenoxyacetamide
• InChI: InChI=1S/C19H18FN3O2S/c20-15-8-6-14(7-9-15)17-12-22-19(23-17)26-11-10-21-18(24)13-25-16-4-2-1-3-5-16/h1-9,12H,10-11,13H2,(H,21,24)(H,22,23)
• InChI Key: PITSVIKLFIOFBH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OCC(=O)NCCSC2=NC=C(N2)C3=CC=C(C=C3)F
• Molecular Formula: C19H18FN3O2S
• Molecular Weight: 371.4 g/mol
• CAS No.: 897456-34-7

Description

“N-(2-((5-(4-fluorophenyl)-1H-imidazol-2-yl)thio)ethyl)-2-phenoxyacetamide” is a complex organic compound. It contains several functional groups including an imidazole ring, a thioether group, a fluorophenyl group, and an acetamide group.

Synthesis Analysis

The synthesis of similar compounds often involves multi-step reactions. For instance, a related compound, 5-(4-fluorophenyl)-1-[2-((2R,4R)-4-hydroxy-6-oxo-tetrahydro-pyran-2-yl)-ethyl]-2-isopropyl-4-phenyl-1H-pyrrole-3-carboxylic acid phenylamide, was synthesized through a process involving the conversion of methyl cyanoacetate in eight operations or fewer.

Mechanism of Action

Target of Action

It’s known that many indole derivatives bind with high affinity to multiple receptors , which could be a potential target for this compound.

Mode of Action

It’s known that indole derivatives often interact with their targets through electrophilic substitution, facilitated by excessive π-electrons delocalization . This could potentially be a mode of action for this compound.

Biochemical Pathways

It’s known that indole derivatives often participate in a variety of biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc . These activities suggest that the compound may affect a variety of biochemical pathways.

Result of Action

It’s known that indole derivatives often exhibit a broad spectrum of biological activities , suggesting that this compound may have diverse molecular and cellular effects.

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties. For instance, some compounds containing a fluorophenyl group may cause skin irritation, serious eye irritation, and may cause respiratory irritation.

Future Directions

Future research could focus on synthesizing this compound and studying its potential applications. For instance, fluorinated compounds are popular in medicinal chemistry as drug agents. The C-F bond has greater stability than the C-H bond. Moreover, the fluorine substitution can be used to increase the binding affinity of the protein–ligand complex.